Cas no 1454889-26-9 (Bis(tosyloxy)methane-D₂)

• Product Name: Bis(tosyloxy)methane-D₂
• CAS No: 1454889-26-9
• MF: C₁₅H₁₆O₆S₂
• MW: 358.426265716553
• CID: 5219201
• Update Time: 2025-06-25

Bis(tosyloxy)methane-D₂ Chemical and Physical Properties

Names and Identifiers

• Bis(tosyloxy)methane-D₂

• Inchi： 1S/C15H16O6S2/c1-12-3-7-14(8-4-12)22(16,17)20-11-21-23(18,19)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3/i11D2
• InChI Key： LEXULLPDKRNGQG-ZWGOZCLVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC([2H])([2H])OS(C1C=CC(C)=CC=1)(=O)=O

Additional information on Bis(tosyloxy)methane-D₂

Introduction to Bis(tosyloxy)methane-D₂ (CAS No. 1454889-26-9)

Bis(tosyloxy)methane-D₂, a deuterated derivative of bis(tosyloxy)methane, is a specialized chemical compound with significant applications in the field of organic synthesis and pharmaceutical research. The compound is characterized by its molecular formula and the presence of deuterium atoms, which make it particularly useful in NMR spectroscopy and other analytical techniques. With a CAS number of 1454889-26-9, this molecule has garnered attention for its role in facilitating high-resolution structural elucidation and mechanistic studies.

The synthesis of Bis(tosyloxy)methane-D₂ involves precise methodologies that ensure the incorporation of deuterium atoms at specific positions within the molecular structure. This process is critical for obtaining accurate and reliable data in research settings where isotopic labeling is essential. The use of deuterated compounds like Bis(tosyloxy)methane-D₂ allows researchers to distinguish between different chemical environments in a molecule, thereby enhancing the understanding of reaction mechanisms and metabolic pathways.

In recent years, the demand for deuterated compounds has surged due to their applications in drug development and diagnostic imaging. Bis(tosyloxy)methane-D₂, being a versatile intermediate, plays a pivotal role in the synthesis of more complex molecules. Its stability under various reaction conditions makes it an ideal candidate for use in multi-step synthetic routes, particularly in the preparation of pharmaceutical intermediates and fine chemicals.

One of the most compelling aspects of Bis(tosyloxy)methane-D₂ is its utility in proton NMR spectroscopy. The deuterium atoms provide a heavy isotope background that minimizes interference from protiated compounds, allowing for clearer resolution of signals. This feature is particularly valuable in studying complex mixtures where signal overlap can obscure important structural information. Researchers have leveraged this property to gain deeper insights into the architecture and dynamics of various organic molecules.

The pharmaceutical industry has also recognized the importance of isotopically labeled compounds in drug discovery and development. Bis(tosyloxy)methane-D₂ serves as a building block for synthesizing novel therapeutic agents, enabling researchers to probe their interactions with biological targets more effectively. By incorporating deuterium atoms into drug candidates, scientists can assess metabolic stability and potential side effects, which are crucial factors in determining a drug's efficacy and safety profile.

Advances in synthetic chemistry have further expanded the applications of Bis(tosyloxy)methane-D₂. Modern methodologies allow for the precise functionalization of this compound, enabling the creation of derivatives with tailored properties. These derivatives can be used in a wide range of applications, from catalysis to material science, showcasing the versatility of this chemical entity.

The role of Bis(tosyloxy)methane-D₂ in academic research cannot be overstated. It has been instrumental in several groundbreaking studies that have advanced our understanding of organic chemistry principles. For instance, its use in studying radical reactions has provided valuable insights into reaction pathways that are otherwise difficult to investigate using conventional methods. Such findings contribute to the broader scientific community's knowledge base and foster innovation in related fields.

Looking ahead, the future prospects for Bis(tosyloxy)methane-D₂ are promising. As research continues to evolve, new applications and uses for this compound are likely to emerge. The ongoing development of sophisticated analytical techniques will further enhance its utility, making it an indispensable tool for chemists and biochemists alike. The compound's ability to provide detailed structural information will continue to drive advancements in both fundamental research and applied sciences.

In conclusion, Bis(tosyloxy)methane-D₂ (CAS No. 1454889-26-9) is a multifaceted compound with far-reaching implications in organic synthesis and pharmaceutical research. Its unique properties make it an invaluable asset for scientists working on complex molecular structures and mechanisms. As we delve deeper into the intricacies of organic chemistry, compounds like Bis(tosyloxy)methane-D₂ will undoubtedly play a central role in shaping the future of scientific discovery.